Cas no 51464-76-7 (Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester)

• Product Name: Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester
• CAS No: 51464-76-7
• MF: C₄₁H₇₈O₆
• MW: 667.054434299469
• CID: 362230
• PubChem ID: 15825640
• Update Time: 2025-07-16

Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester
• Tetradecanoic acid, 2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester
• BCDYJLJKDFUANG-UHFFFAOYSA-N
• 51464-76-7
• SCHEMBL895964
• 1,3-didodecanoyl-2-tetradecanoyl-glycerol
• 2-(Tetradecanoyloxy)propane-1,3-diyl didodecanoate

• Inchi： 1S/C41H78O6/c1-4-7-10-13-16-19-20-23-26-29-32-35-41(44)47-38(36-45-39(42)33-30-27-24-21-17-14-11-8-5-2)37-46-40(43)34-31-28-25-22-18-15-12-9-6-3/h38H,4-37H2,1-3H3
• InChI Key： BCDYJLJKDFUANG-UHFFFAOYSA-N
• SMILES： C(OC(COC(=O)CCCCCCCCCCC)COC(=O)CCCCCCCCCCC)(=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 666.57984020g/mol
• Monoisotopic Mass: 666.57984020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 47
• Rotatable Bond Count: 40
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.5
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester

Chemical Profile of Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester (CAS No. 51464-76-7)

Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester, identified by its Chemical Abstracts Service (CAS) number 51464-76-7, is a complex organic compound that has garnered attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules known for their intricate ester functionalities, which make them promising candidates for various biochemical and industrial processes.

The molecular structure of Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester is characterized by a long-chain aliphatic backbone with multiple ester groups attached at strategic positions. This configuration imparts distinct physicochemical properties, such as solubility in organic solvents and potential interactions with biological targets. The presence of two distinct (1-oxododecyl)oxy groups and a methyl group at the terminal position further enhances its versatility, making it a subject of interest for synthetic chemists and biologists alike.

In recent years, the study of such polyester compounds has seen significant advancements, particularly in their role as intermediates in drug synthesis and as modifiers in material science. The structural complexity of Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester allows for modifications that can fine-tune its biological activity, making it a valuable tool in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the field of lipid-based drug delivery systems. Lipids are widely recognized for their ability to enhance the bioavailability and targeted delivery of therapeutic molecules. The long-chain fatty acid derivatives in Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester can be leveraged to create stable nanoparticles or micelles that encapsulate drugs, protecting them from degradation and facilitating their transport across biological barriers. This approach has been particularly promising in the delivery of nucleic acids and small molecule therapeutics.

Moreover, the compound's unique chemical architecture suggests potential utility in industrial applications, such as lubricants or surfactants. The long hydrophobic chains combined with polar ester groups provide a balance of hydrophobicity and hydrophilicity, which is desirable for formulations requiring both water solubility and oil compatibility. Such properties make it a candidate for use in cosmetic formulations, where emulsion stability and skin penetration are critical.

Recent research has also explored the antimicrobial properties of compounds with similar structural motifs. The presence of multiple ester bonds can disrupt microbial cell membranes, leading to reduced pathogenicity. Studies have shown that certain derivatives of long-chain esters exhibit inhibitory effects against bacteria and fungi, making them attractive for developing antimicrobial agents without contributing to antibiotic resistance.

The synthesis of Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. Techniques such as catalytic hydrogenation and transesterification are commonly employed to construct the complex ester moieties present in the molecule.

In conclusion, Tetradecanoic acid,2-[(1-oxododecyl)oxy]-1-[[(1-oxododecyl)oxy]methyl]ethyl ester (CAS No. 51464-76-7) represents a fascinating example of how structural complexity can be harnessed for practical applications in medicine and industry. Its potential as a drug delivery agent, surfactant, and antimicrobial agent underscores its importance as a research subject. As synthetic chemistry continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its role in advancing scientific knowledge.